Cas no 154342-67-3 (methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate)

• Product Name: methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate
• CAS No: 154342-67-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD25926929
• CID: 106531
• PubChem ID: 20715205
• Update Time: 2025-10-22

methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-ethyl-4-hydroxy-, methyl ester, trans- (9CI)
• methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate
• 154342-67-3
• (2S,4R)-Methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate
• L-Proline, 1-ethyl-4-hydroxy-, methyl ester, trans- (9CI)

• MDL： MFCD25926929
• Inchi： 1S/C8H15NO3/c1-3-9-5-6(10)4-7(9)8(11)12-2/h6-7,10H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： VTMRMSYZAFGEMA-RQJHMYQMSA-N
• SMILES： O[C@H]1CN(CC)[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 173.105
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate

Recent Advances in the Study of Methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate (CAS: 154342-67-3)

Methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate (CAS: 154342-67-3) is a pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, pharmacological properties, and potential therapeutic applications.

One of the key areas of interest in recent research has been the optimization of synthetic routes for methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis of this compound using asymmetric hydrogenation as a key step. The researchers achieved high yields and enantiomeric excess (ee) values, which are critical for its application in chiral drug development. The study also explored the compound's role as a building block for more complex molecules, such as protease inhibitors and neuromodulators.

In addition to its synthetic utility, methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate has been investigated for its biological activities. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its potential as a modulator of GABA receptors, suggesting its applicability in the treatment of anxiety and epilepsy. The compound exhibited promising binding affinity and selectivity profiles in vitro, although further in vivo studies are required to validate these findings. Another study highlighted its antimicrobial properties, particularly against Gram-positive bacteria, which could pave the way for novel antibiotic development.

Despite these advancements, challenges remain in the clinical translation of methyl 1-ethyl-4-hydroxypyrrolidine-2-carboxylate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Future research directions may include the development of prodrugs or formulation strategies to enhance its therapeutic efficacy. Overall, the compound represents a promising scaffold for drug discovery, and ongoing studies are expected to uncover new applications and optimize its pharmacological profile.